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Compound of Interest

Compound Name: Roginolisib
CAS No.: 1305267-37-1
Cat. No.: B2511894

Get Quote

\ J

For Researchers, Scientists, and Drug Development Professionals

This document provides essential safety and logistical information for the proper disposal of
Roginolisib (also known as MSC2360844 or IOA-244). Adherence to these procedures is
critical for ensuring laboratory safety and environmental protection.

Safety and Hazard Information

Based on the available Safety Data Sheet (SDS), Roginolisib is not classified as a hazardous
substance or mixture.[1] However, it is important to note that the chemical, physical, and
toxicological properties have not been fully investigated.[1] Therefore, it is prudent to handle
Roginolisib with care, employing standard laboratory safety protocols.

Key Safety Data Summary
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Property Information Source
o Not a hazardous substance or
GHS Classification ) [1]
mixture
Synonyms MSC2360844; I0A-244 [11[2]
Formula C26H27FN405S
Molecular Weight 526.58

Eye contact: Flush with water,
call a physician. Skin contact:
Rinse with water, call a

_ . physician. Inhalation: Move to

First Aid Measures ] )

fresh air. Ingestion: Wash out
mouth with water, do NOT
induce vomiting, call a

physician.

Use water spray, dry chemical,
Fire Fighti foam, or carbon dioxide
ire Fightin
gnting extinguishers. Wear self-

contained breathing apparatus.

Avoid inhalation, and contact
Handling with eyes and skin. Use in a

well-ventilated area.

Store at -20°C for up to one

year. Can be shipped at room
Storage

temperature for less than two

weeks.

Step-by-Step Disposal Protocol

The following procedure outlines the recommended steps for the disposal of Roginolisib. This
protocol is based on guidelines for non-hazardous chemical waste and should be adapted to
comply with local, state, and federal regulations.
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Experimental Protocol: Disposal of Roginolisib

o Consult Local Regulations: Before proceeding, consult your institution's Environmental
Health and Safety (EHS) department for specific guidelines on chemical waste disposal.
Regulations can vary significantly.

e Decontamination (for solutions):
o If Roginolisib is in a solvent, determine if the solvent itself is hazardous.
o If the solvent is non-hazardous, the solution can be treated as non-hazardous waste.

o If the solvent is hazardous, the mixture must be disposed of as hazardous chemical waste,
following your institution's specific procedures for that solvent class.

e For Solid (Powder) Waste:
o Carefully sweep up any solid material, avoiding dust formation.
o Place the solid waste into a clearly labeled, sealed container.

e For Liquid Waste (Aqueous Solutions):

o While human and animal blood and body fluids can sometimes be poured down the drain,
it is best practice to decontaminate chemical solutions before disposal.

o For non-hazardous aqueous solutions of Roginolisib, check with your local EHS for
permission for sanitary sewer disposal. If permitted, flush with copious amounts of water.

o Disposal of Empty Containers:

o Empty containers that held Roginolisib should be triple-rinsed with an appropriate
solvent.

o If the container held a non-hazardous solution, and personal information is not present, it
may be discarded in the regular trash after rinsing.

» Final Disposal:
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o For non-hazardous Roginolisib waste, it may be permissible to dispose of it in the regular
trash, once properly contained and labeled.

o Alternatively, and as a more cautious approach, the waste can be collected by your
institution's EHS department for incineration by a licensed environmental management
vendor.

Visualizing the Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of
Roginolisib.
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Incinerate via EHS Vendor

Start: Roginolisib Waste

Consult Institutional EHS Guidelines

Is the waste mixed with a hazardous substance?
Is the waste solid or liquid?

Dispose as Hazardous Chemical Waste

Contain and Seal Solid Waste Decontaminate Liquid Waste (if necessary)

J l

Dispose in Regular Trash (if permitted)

Dispose in Sanitary Sewer (with EHS approval)

End of Process

Click to download full resolution via product page

Caption: A workflow diagram for the disposal of Roginolisib.
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Context: Roginolisib and the PI3K Signaling
Pathway

Roginolisib is a potent and selective inhibitor of PI3Kd (phosphoinositide 3-kinase delta). The
PI3K pathway is a critical signaling pathway involved in cell proliferation, survival, and
differentiation. In certain cancers, this pathway is overactive, and inhibitors like Roginolisib
can help to block these cancer-promoting signals.

The diagram below provides a simplified representation of the PI3K signaling pathway that
Roginolisib targets.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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